Cas no 2228240-99-9 ((1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol)

• Product Name: (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol
• CAS No: 2228240-99-9
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 5962082
• PubChem ID: 165679190
• Update Time: 2025-06-21

(1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol
• EN300-1942807
• 2228240-99-9
• (1-{[2-fluoro-4-(trifluoromethyl)phenyl]methyl}cyclopropyl)methanol

• Inchi： 1S/C12H12F4O/c13-10-5-9(12(14,15)16)2-1-8(10)6-11(7-17)3-4-11/h1-2,5,17H,3-4,6-7H2
• InChI Key： BRMROJNFSVLMMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CC1(CO)CC1

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol

Introduction to (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228240-99-9)

(1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228240-99-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring, a fluorinated phenyl group, and a hydroxymethyl moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The cyclopropyl ring is a key structural feature that imparts rigidity and conformational constraint to the molecule, which can influence its binding properties and pharmacokinetic behavior. The fluorinated phenyl group, specifically the 2-fluoro-4-(trifluoromethyl)phenyl substituent, enhances the lipophilicity and metabolic stability of the compound. The hydroxymethyl group provides a functional handle for further chemical modifications, which can be crucial for optimizing the compound's pharmacological profile.

Recent studies have explored the potential of (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol in various biological contexts. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug discovery. The unique structure of this compound allows it to interact with specific GPCRs, potentially modulating their activity in a manner that could be therapeutically beneficial.

In addition to its potential as a GPCR modulator, (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol has also been investigated for its antimicrobial properties. The presence of the fluorinated phenyl group and the hydroxymethyl moiety may contribute to its ability to disrupt microbial cell membranes or interfere with essential microbial processes. This makes it an interesting candidate for developing new antimicrobial agents, particularly in light of the growing global challenge of antibiotic resistance.

Another area of interest is the compound's anti-inflammatory activity. Inflammation is a complex biological response involving various mediators and signaling pathways. The structural features of (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol suggest that it may interact with key inflammatory mediators or enzymes, potentially reducing inflammation and associated symptoms. Preclinical studies have shown promising results in this regard, warranting further investigation.

The pharmacokinetic properties of (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol are also an important consideration for its potential therapeutic applications. Its lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound reaches its intended target site in sufficient concentrations and remains active for an appropriate duration.

To further optimize the therapeutic potential of (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol, researchers are exploring various chemical modifications. For example, derivatization at the hydroxymethyl group can enhance solubility or introduce additional functional groups that improve binding affinity or selectivity for specific targets. Additionally, prodrug strategies may be employed to enhance bioavailability or reduce side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol in treating various conditions. Preliminary results have shown promising outcomes, but more extensive studies are needed to fully understand its therapeutic potential and any potential side effects.

In conclusion, (1-{2-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228240-99-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting GPCRs, microbial infections, and inflammatory conditions. Ongoing research and clinical trials will provide valuable insights into its full therapeutic potential.